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AM404 is primarily formed in the brain from its precursor, p-aminophenol, through a conjugation reaction

with arachidonic acid that is catalyzed by the enzyme Fatty Acid Amide Hydrolase (FAAH) [1] [2]. This

metabolite is a key mediator of paracetamol's analgesic effect, and its formation is highest in brain regions

crucial for pain processing, like the periaqueductal grey (PAG) [3].

The diagram below illustrates the centrally-mediated analgesic pathway of paracetamol and AM404 in the

brain's periaqueductal grey (PAG) region [1].
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AM404-mediated central analgesic pathway of paracetamol.

Key Experimental Models & Protocols

Understanding the evidence for AM404's role requires examining key experimental methodologies. The

following table outlines common models and protocols used to study its analgesic effects and hepatotoxicity.

Experimental
Focus

Model / Assay Key Protocol Details
Measured Outcome /
Signature

In Vivo
Antinociception

CFA-induced

Inflammatory
Pain [3] [4]

CFA injection in rodent paw; Oral

gavage of drug; Assessment via
electronic von Frey (mechanical)

and Hargreaves test (thermal).

Paw withdrawal

threshold (grams) and
latency (seconds).

In Vivo
Antinociception

Acetic Acid

Abdominal
Writhing [3]

Intraperitoneal acetic acid

injection; Count of abdominal
contractions.

Number of writhes.

In Vivo
Antinociception

Tail Flick Assay
[3]

Application of cold stimulus to tail;
Measurement of withdrawal

latency.

Tail withdrawal time
(seconds).

Mechanism
Elucidation

Single-Cell Multi-

omics [3]

scRNA-seq & ATAC-seq on PAG

tissue; Analysis of gene
expression and chromatin

accessibility.

Differential activity in

SOX, SP/KLF, AP-1
TFs; Altered Neurexin-

Neuroligin signaling.
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Experimental
Focus

Model / Assay Key Protocol Details
Measured Outcome /
Signature

Hepatotoxicity
Assessment

In Vivo Toxicity

[4]

Equimolar dosing in CD-1 mice;

Monitoring over 72h;
Measurement of ALT/AST levels;

Liver histology.

Mortality; Serum

ALT/AST; TUNEL
staining; ZO-1 integrity.

Clinical Implications and Drug Development

The research on AM404 has direct implications for developing safer and more effective pain medications.

Paracetamol as a Prodrug: Evidence confirms that paracetamol acts as a prodrug, with its

analgesic effect largely dependent on central conversion to AM404 [1]. This clarifies its distinct
mechanism from NSAIDs and opioids.

Therapeutic Application - SRP-001: SRP-001 is a novel analgesic designed to generate AM404 in
the PAG without forming the hepatotoxic metabolite NAPQI [3] [4]. In preclinical models, SRP-001

provides analgesia equivalent to paracetamol but without causing liver damage, even at high doses
[4]. A Phase 1 clinical trial (NCT05484414) has demonstrated its safety and favorable

pharmacokinetics in humans [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. An Updated Review on the Metabolite (AM404)-Mediated ... [pmc.ncbi.nlm.nih.gov]

2. AM404 [en.wikipedia.org]

3. A non-toxic analgesic elicits cell-specific genomic and ... [pmc.ncbi.nlm.nih.gov]

4. Transcriptomic signature, bioactivity and safety of a non- ... [nature.com]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.nature.com/articles/s41598-024-61791-z
https://www.smolecule.com/products/s518267?utm_src=pdf-body
https://www.smolecule.com/products/s518267?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066900/
https://www.smolecule.com/products/s518267?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12312049/
https://www.nature.com/articles/s41598-024-61791-z
https://www.nature.com/articles/s41598-024-61791-z
https://www.nature.com/articles/s41598-024-61791-z
https://www.smolecule.com/products/s518267?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10066900/
https://en.wikipedia.org/wiki/AM404
https://pmc.ncbi.nlm.nih.gov/articles/PMC12312049/
https://www.nature.com/articles/s41598-024-61791-z
https://www.smolecule.com/products/s518267?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Biosynthesis and Central Signaling]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b518267#am404-pharmacological-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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